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Technical Support Center: Rhodizonate Test for
Gunshot Residue
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in accurately

performing and interpreting the rhodizonate test for gunshot residue (GSR), with a specific

focus on addressing potential false positives.

Troubleshooting Guide
This guide provides a step-by-step approach to address common issues and unexpected

results during the rhodizonate test.

Q1: My test sample turned pink/red after applying the sodium rhodizonate solution. Does this

confirm the presence of lead from gunshot residue?

Not necessarily. An initial pink or red color indicates the possible presence of lead, but it can

also be caused by other heavy metals, leading to a potential false positive.[1] To confirm the

presence of lead, you must proceed to the next step of the standard protocol.

Q2: After applying the hydrochloric acid (HCl) solution, the pink/red color disappeared, but I did

not observe a blue-violet color. What does this mean?
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If the initial pink/red color fades upon the addition of a dilute HCl solution (typically 5%) and a

blue-violet color does not appear, this indicates that the initial result was a false positive and

not due to the presence of lead.[1][2] The HCl solution helps to differentiate lead from other

interfering heavy metals.[3]

Q3: The final color is ambiguous, and I cannot definitively say if it is blue-violet. What should I

do?

Ambiguous color changes can be challenging. Here are a few steps to troubleshoot this issue:

Lighting: Ensure you are observing the color change under good, neutral lighting conditions.

Poor lighting can make color interpretation difficult.[3]

Control Samples: Re-run the test with your positive (a known lead source) and negative

controls (an unstained area of the same substrate) to ensure your reagents are working

correctly and to have a clear reference for the expected positive result.[2]

Photography: Document the color change with high-quality photographs immediately after

the reaction, as the blue-violet color indicating lead can fade quickly.[1][2]

Peer Review: Have another qualified analyst observe the color to get a second opinion.

Q4: I am testing a dark-colored material, and the color change is difficult to see. How can I

improve the visibility of the result?

For dark-colored substrates that may mask the color change, the Bashinski Transfer Method is

recommended.[2][4] This involves pressing a piece of filter paper dampened with 15% acetic

acid onto the area of interest, followed by the application of heat and pressure. The rhodizonate

test is then performed on the filter paper, which will show a much clearer color change.

Q5: I suspect my reagents may be contaminated or expired. How can I check this?

Always run a control check before performing the test on your sample.[2]

Place a small, known source of lead on a piece of filter paper.

Perform the rhodizonate test on this spot.
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You should observe a distinct pink/red color, which then turns to a blue-violet color upon the

addition of the HCl solution.

Test an unmarked area of the filter paper as a negative control; it should show no color

change.[2] If the controls do not give the expected results, your reagents are likely

compromised, and you should prepare fresh solutions. The sodium rhodizonate solution, in

particular, is not suitable for long-term storage and should be prepared fresh for immediate

use.[2]

Frequently Asked Questions (FAQs)
Q1: What is a false positive in the context of the rhodizonate test for GSR?

A false positive occurs when the test indicates the presence of lead (a pink to red color) when it

is actually caused by another substance. The confirmatory step with hydrochloric acid is crucial

to distinguish true positives for lead from these false positives.[1]

Q2: What substances are known to cause false positives with the rhodizonate test?

The initial color-forming reaction of the rhodizonate test is not exclusive to lead. Other divalent

metals can form colored complexes with sodium rhodizonate.[3][5] While the confirmatory HCl

step helps to eliminate most of these, it is important to be aware of potential interferences.
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Interfering Substance
Conditions Leading to
False Positives

Confirmatory Step
Outcome

Barium (Ba)

Can be present in some types

of ammunition primers.[3][6]

Reacts to form a red-brown

complex.[3]

The red-brown color is

independent of pH and may

not be fully eliminated by the

HCl step, potentially causing

confusion.

Strontium (Sr)
Reacts with sodium

rhodizonate.[3]

The resulting color typically

disappears in an acidic

medium.[3]

Environmental Lead

Lead from sources other than

gunshot residue (e.g., paint,

industrial contaminants) can

be present on a surface.[3][4]

This will give a true positive for

lead, but a false positive for

the presence of gunshot

residue. The pattern of the

lead deposition should be

considered.[4]

High pH substances (e.g.,

whitewash)

In the context of lead paint

testing, highly basic materials

have been reported to cause a

color change, leading to false

positives.[7]

An acidic solution will cause

the color to revert, indicating a

false positive.[7]

Q3: How can I minimize the risk of false positives?

Strictly follow the established protocol, including the mandatory confirmatory step with

hydrochloric acid.[1]

Always use positive and negative controls to verify the correct performance of your reagents

and procedure.[2]

Consider the context and pattern of the staining. Gunshot residue typically deposits in a

specific pattern around a bullet hole, which can help differentiate it from environmental

contamination.[4]
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Perform preliminary tests first. The Modified Griess Test (for nitrites) and the Dithiooxamide

Test (for copper) should be conducted before the rhodizonate test to avoid chemical

interference.[1]

For definitive confirmation, especially in forensic cases, the rhodizonate test should be used

as a presumptive screening tool, with confirmation by more specific instrumental methods

like Scanning Electron Microscopy with Energy Dispersive X-ray spectroscopy (SEM/EDX).

[5][6]

Q4: What is the chemical principle behind the rhodizonate test and the confirmatory step?

The sodium rhodizonate test is a chromophoric (color-producing) test.[2] Sodium rhodizonate

reacts with lead ions (Pb²⁺) to form a bright pink or scarlet-red lead rhodizonate complex.[3][8]

This reaction also occurs with other heavy metals. The confirmatory step uses dilute

hydrochloric acid, which lowers the pH. At a pH of 2.8 or lower, most metal rhodizonate

complexes become colorless.[3] However, the lead rhodizonate complex is more stable at this

acidic pH and instead converts to a blue-violet color, confirming the presence of lead.[1]

Experimental Protocols
Standard Sodium Rhodizonate Test Protocol

This protocol is for the direct application of the test to a surface.

Reagents:

Saturated solution of sodium rhodizonate in distilled or deionized water. This should be

prepared fresh.[1][2]

Buffer solution (pH 2.8): 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of

distilled water.[1]

5% Hydrochloric acid (HCl) solution in distilled water.[2]

Procedure:

Preparation: Ensure the surface to be tested is positioned face up on a clean,

uncontaminated surface.[1]
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Control Samples: Create a positive control by marking a discrete area on the evidence (away

from the area of interest) with a known lead source. The surrounding unmarked area will

serve as a negative control.[2]

Application of Rhodizonate: Spray the area of interest and the positive control with the

saturated sodium rhodizonate solution. The solution will impart a yellow-orange color.[2]

Application of Buffer: Spray the same area with the pH 2.8 buffer solution. This will remove

the yellow background color. The presence of a pink or scarlet color indicates a presumptive

positive for lead or other heavy metals.[1][2]

Confirmatory Step: Spray the area with the 5% HCl solution.

Interpretation:

Positive for Lead: The pink color fades and is replaced by a blue-violet color.[1][2]

Negative for Lead (False Positive): The pink color fades, and no blue-violet color appears.

Documentation: Photograph all results immediately, as the blue-violet color can fade quickly.

[2]
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Caption: Troubleshooting workflow for a suspected false positive in the rhodizonate test.
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Caption: Chemical principle of the rhodizonate test and interference mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b081583?utm_src=pdf-body-img
https://www.benchchem.com/product/b081583?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of
Justice [nij.ojp.gov]

2. portal.ct.gov [portal.ct.gov]

3. researchgate.net [researchgate.net]

4. portal.ct.gov [portal.ct.gov]

5. researchgate.net [researchgate.net]

6. osti.gov [osti.gov]

7. youtube.com [youtube.com]

8. detectlead.com [detectlead.com]

To cite this document: BenchChem. ["false positives with the rhodizonate test for gunshot
residue"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081583#false-positives-with-the-rhodizonate-test-for-
gunshot-residue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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